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Compound of Interest

Compound Name:
4-Methoxytoluene-2,5-diamine

HCl

Cat. No.: B12292388 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Methoxytoluene-2,5-diamine

hydrochloride (CAS No. 56496-88-9) was not readily available. The following information is

synthesized from data for structurally similar compounds, including Toluene-2,5-diamine, its

sulfate salt, and 4-Methoxytoluene. This guide should be used for informational purposes only,

and a comprehensive risk assessment should be conducted by qualified professionals before

handling this chemical.

This technical guide provides an in-depth overview of the safety and handling precautions for

4-Methoxytoluene-2,5-diamine HCl, a chemical primarily used in the cosmetics industry for

hair dye formulations.[1] The information is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
Based on data from analogous compounds, 4-Methoxytoluene-2,5-diamine HCl is anticipated

to be a hazardous substance. The primary hazards include potential for skin sensitization, eye

irritation, and harm if swallowed. Toluene-2,5-diamine is classified as a potent skin sensitizer.[2]

Anticipated GHS Classification:
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Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Irritation Category 2

Serious Eye Irritation Category 2

Skin Sensitization Category 1

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[3]

P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of water.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://www.scribd.com/document/626285648/%E5%8C%96%E7%B2%A7%E5%93%81%E7%A6%81%E6%AD%A2%E4%BD%BF%E7%94%A8%E6%88%90%E5%88%86%E8%A1%A8%E4%BF%AE%E6%AD%A3%E8%A6%8F%E5%AE%9A%E5%B0%8D%E7%85%A7%E8%A1%A8
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12292388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P333+P313: If skin irritation or rash occurs: Get medical advice/attention.[3]

P337+P313: If eye irritation persists: Get medical advice/attention.[3]

P362+P364: Take off contaminated clothing and wash it before reuse.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Quantitative Toxicity Data (for related compounds)
Compound Test Route Species Value Reference

Toluene-2,5-

diamine

Sulfate

LD50 Oral Rat 98 mg/kg [6]

Toluene-2,5-

diamine
LD50 Oral Rat 102 mg/kg [6]

Toluene-2,5-

diamine
LD50

Subcutaneou

s
Rat 50 mg/kg [6]

Toluene-2,5-

diamine
LD50

Subcutaneou

s
Rabbit 100 mg/kg [6]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling 4-Methoxytoluene-2,5-diamine HCl:

Eye/Face Protection: Chemical safety goggles or a face shield are required.[4]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing are necessary to prevent skin contact.

Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved respirator with

an appropriate particulate filter should be used.[4]
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First Aid Measures
In the event of exposure, immediate action is critical. The following first aid measures are

recommended:

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[3]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If respiratory symptoms develop, seek medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes. If skin irritation or a rash

occurs, seek medical advice.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. If eye irritation persists, get medical attention.[5]

Fire Fighting and Accidental Release Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire. A water spray can also be used.

Accidental Release: In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment. Absorb the spill with an inert material (e.g.,

sand, earth) and place it in a suitable container for disposal. Avoid generating dust.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid contact

with skin, eyes, and clothing. Do not breathe dust or aerosols. Wash hands thoroughly after

handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[4]
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Experimental Protocol: Skin Sensitization (Local
Lymph Node Assay - LLNA)
This protocol is a general guideline and should be adapted based on specific laboratory

capabilities and regulatory requirements.

Objective: To assess the skin sensitization potential of 4-Methoxytoluene-2,5-diamine HCl.

Materials:

4-Methoxytoluene-2,5-diamine HCl

Vehicle (e.g., acetone:olive oil 4:1)

Positive control (e.g., α-Hexylcinnamaldehyde)

Mice (CBA/J strain)

Micropipettes

Test tubes

Scintillation vials

Radioactive thymidine ([³H]-methyl thymidine)

Gamma counter

Methodology:

Dose Formulation: Prepare at least three concentrations of the test substance in the chosen

vehicle.

Animal Dosing:

On day 0, record the body weight of each mouse.
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Apply 25 µL of the test substance, vehicle control, or positive control to the dorsal surface

of each ear of the mice daily for three consecutive days (Days 0, 1, and 2).

Lymph Node Proliferation Assay:

On day 5, inject all mice with 250 µL of sterile phosphate-buffered saline (PBS) containing

20 µCi of [³H]-methyl thymidine via the tail vein.

Five hours after the injection, humanely euthanize the mice.

Excise the auricular lymph nodes from both ears of each mouse and pool them in PBS.

Prepare a single-cell suspension of the lymph node cells.

Precipitate the DNA and measure the incorporation of [³H]-methyl thymidine using a beta-

scintillation counter.

Data Analysis:

Calculate the stimulation index (SI) for each group by dividing the mean disintegrations

per minute (DPM) of the test group by the mean DPM of the vehicle control group.

An SI of 3 or greater is considered a positive result for skin sensitization.

Diagrams
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Figure 1: Chemical Spill Response Workflow
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Figure 1: Chemical Spill Response Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12292388?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12292388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: First Aid for Exposure
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Figure 2: First Aid for Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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